Cas no 2229642-35-5 (3-(aminomethyl)-5-(4-fluorophenyl)pent-4-enoic acid)

• Product Name: 3-(aminomethyl)-5-(4-fluorophenyl)pent-4-enoic acid
• CAS No: 2229642-35-5
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 6553493
• PubChem ID: 165701567
• Update Time: 2025-05-19

3-(aminomethyl)-5-(4-fluorophenyl)pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-5-(4-fluorophenyl)pent-4-enoic acid
• 2229642-35-5
• EN300-1789141

• Inchi： 1S/C12H14FNO2/c13-11-5-3-9(4-6-11)1-2-10(8-14)7-12(15)16/h1-6,10H,7-8,14H2,(H,15,16)/b2-1+
• InChI Key： LMZZEFWPVKMMGK-OWOJBTEDSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(CN)CC(=O)O

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(aminomethyl)-5-(4-fluorophenyl)pent-4-enoic acid

Research Brief on 3-(aminomethyl)-5-(4-fluorophenyl)pent-4-enoic acid (CAS: 2229642-35-5)

Recent studies on the compound 3-(aminomethyl)-5-(4-fluorophenyl)pent-4-enoic acid (CAS: 2229642-35-5) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This brief provides an overview of the latest research developments, focusing on its chemical properties, synthetic applications, and pharmacological potential. The compound's unique structure, featuring both an aminomethyl group and a fluorophenyl moiety, makes it a versatile building block for drug discovery, particularly in the development of central nervous system (CNS) targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-(aminomethyl)-5-(4-fluorophenyl)pent-4-enoic acid as a precursor for GABA receptor modulators. The research team demonstrated that structural modifications of this compound could yield derivatives with enhanced binding affinity to GABA_A receptors, potentially offering new avenues for treating anxiety disorders and epilepsy. The fluorophenyl group was found to significantly influence the compounds' pharmacokinetic properties, improving blood-brain barrier penetration while maintaining metabolic stability.

In synthetic chemistry applications, researchers have developed novel catalytic methods for the asymmetric synthesis of 3-(aminomethyl)-5-(4-fluorophenyl)pent-4-enoic acid. A 2024 Nature Catalysis paper reported a highly enantioselective hydrogenation process using chiral ruthenium complexes, achieving >99% ee with excellent yields. This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.

Pharmacological screening of derivatives containing the 3-(aminomethyl)-5-(4-fluorophenyl)pent-4-enoic acid scaffold has revealed promising neuroprotective effects. In vitro studies using primary neuron cultures demonstrated that certain analogs could reduce oxidative stress and inhibit glutamate-induced excitotoxicity, suggesting potential applications in neurodegenerative disease treatment. The fluorophenyl moiety appears to enhance the compounds' ability to scavenge reactive oxygen species while maintaining low cytotoxicity.

Ongoing clinical research is investigating the compound's potential as a biomarker for certain neurological conditions. Preliminary results indicate that radiolabeled versions of 3-(aminomethyl)-5-(4-fluorophenyl)pent-4-enoic acid may serve as effective PET tracers for imaging neuroinflammation, with phase I trials showing favorable biodistribution and safety profiles. This dual diagnostic-therapeutic potential positions the compound as a valuable tool in precision medicine approaches to CNS disorders.

The commercial availability of 3-(aminomethyl)-5-(4-fluorophenyl)pent-4-enoic acid (CAS: 2229642-35-5) has increased significantly in recent years, with several specialty chemical suppliers now offering the compound in research quantities. Current market analysis suggests growing demand from both academic and industrial researchers, particularly in neuroscience drug discovery programs. However, challenges remain in scaling up production while maintaining high purity standards required for pharmaceutical applications.

Future research directions for this compound class include exploring its potential in combination therapies and developing more efficient synthetic routes. Computational modeling studies are underway to better understand structure-activity relationships and predict novel derivatives with optimized pharmacological profiles. The compound's versatility suggests it will remain an important focus of medicinal chemistry research in the coming years.